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Compound Name: Sodium tartrate dihydrate

Cat. No.: B152809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium Tartrate Dihydrate (Na₂C₄H₄O₆·2H₂O) is a salt of L-(+)-tartaric acid, a naturally

occurring organic acid found in fruits like grapes.[1][2] In cosmetic formulations, it serves

multiple functions, primarily as a chelating agent and a pH adjuster or buffering agent.[3][4] Its

natural origin and favorable safety profile make it an attractive alternative to synthetic chelating

agents like Ethylenediaminetetraacetic acid (EDTA). This document provides detailed

application notes and experimental protocols for evaluating the efficacy of sodium tartrate
dihydrate in cosmetic formulations.

Physicochemical Properties
A summary of the key physicochemical properties of sodium tartrate dihydrate is presented in

Table 1.
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Property Value Reference

Chemical Formula C₄H₄Na₂O₆·2H₂O [5]

Molecular Weight 230.08 g/mol [5]

Appearance White crystalline powder [1]

Solubility in Water Soluble [1]

pH (1 in 10 solution) 7.0 - 7.5 [5]

Functions in Cosmetic Formulations
Chelating Agent
Metal ions, such as iron (Fe³⁺) and copper (Cu²⁺), can enter cosmetic formulations through raw

materials or processing equipment. These ions can catalyze oxidative reactions, leading to

product degradation, discoloration, and reduced shelf-life.[6][7] Chelating agents, like sodium
tartrate dihydrate, form stable complexes with these metal ions, effectively inactivating them.

[8] This helps to maintain the stability and appearance of the cosmetic product.

The logical workflow for the function of a chelating agent is depicted below.
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Figure 1. Chelating action of sodium tartrate dihydrate.

pH Adjuster and Buffering Agent
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The pH of a cosmetic product is crucial for its stability, efficacy, and skin compatibility.[9]

Sodium tartrate, being the salt of a weak acid, can help to adjust and maintain the pH of a

formulation within a desired range. It can act as a buffering agent, resisting changes in pH that

may occur due to the addition of other ingredients or exposure to air.[3][4]

Quantitative Data
Chelating Efficacy
The effectiveness of a chelating agent is quantified by its stability constant (log K) with various

metal ions. A higher log K value indicates a more stable complex. While specific data for

cosmetic matrices is limited, Table 2 provides known stability constants for tartrate with relevant

metal ions. It is important to note that the actual performance in a complex cosmetic

formulation may vary.

Metal Ion Stability Constant (log K)

Fe³⁺ 7.51

Cu²⁺ 3.22

Ni²⁺ 3.0

Zn²⁺ 2.68

Ca²⁺ 1.8

Mg²⁺ 1.4

Disclaimer: These values are from general chemistry literature and may not be fully

representative of performance in a cosmetic formulation.

Buffering Capacity
The buffering capacity of sodium tartrate can be evaluated by creating a titration curve. An

illustrative representation of the expected buffering regions is shown in Table 3. The actual

buffering capacity will depend on the concentration of sodium tartrate and the composition of

the cosmetic base.
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pH Range Buffering Action

3.0 - 5.0 Effective buffering region

< 3.0 Limited buffering capacity

> 5.0 Limited buffering capacity

Experimental Protocols
Protocol for Evaluating Chelating Efficacy
This protocol outlines a method to compare the chelating efficacy of sodium tartrate
dihydrate against a standard chelator (e.g., EDTA) in a model cosmetic emulsion.

5.1.1. Materials and Equipment

Model o/w emulsion base (without chelating agents)

Sodium Tartrate Dihydrate

Disodium EDTA

Iron (III) chloride (FeCl₃) solution (1000 ppm)

UV-Vis Spectrophotometer

Analytical balance

Homogenizer

pH meter

5.1.2. Experimental Workflow

The workflow for this experiment is illustrated in the following diagram.
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Formulation Preparation
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Spike each batch with a known
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(e.g., 1, 2, 4 weeks)

Compare color change over time
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Figure 2. Workflow for evaluating chelating efficacy.

5.1.3. Procedure
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Formulation: Prepare three batches of the model o/w emulsion.

Batch 1: Control (no chelating agent).

Batch 2: Add 0.2% (w/w) sodium tartrate dihydrate to the water phase before

emulsification.

Batch 3: Add 0.1% (w/w) disodium EDTA to the water phase before emulsification.

Contamination: To each batch, add a specific amount of FeCl₃ solution to achieve a final

concentration of 10 ppm of Fe³⁺ ions. Homogenize thoroughly.

Initial Measurement: Immediately after preparation, measure the color of each sample using

a UV-Vis spectrophotometer to establish a baseline.

Stability Testing: Store the samples in sealed, airtight containers under accelerated stability

conditions (e.g., 45°C) for 4 weeks.[10]

Analysis: At weekly intervals, remove the samples and allow them to equilibrate to room

temperature. Measure the color of each sample.

Evaluation: Compare the change in color over time for the three batches. A smaller color

change in the batches containing chelating agents indicates effective chelation.

Protocol for Assessing pH Buffering Capacity
This protocol describes how to evaluate the pH buffering capacity of sodium tartrate
dihydrate in an aqueous solution and in a model cosmetic formulation.

5.2.1. Materials and Equipment

Sodium Tartrate Dihydrate

Deionized water

Model o/w emulsion base

0.1 M Hydrochloric acid (HCl)
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0.1 M Sodium hydroxide (NaOH)

pH meter with a calibrated electrode

Magnetic stirrer and stir bar

Burette

5.2.2. Experimental Workflow

The following diagram illustrates the process for determining the buffering capacity.
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Sample Preparation

Titration

Data Analysis

Prepare a solution of Sodium Tartrate
in deionized water (e.g., 0.1 M)

Place sample on a magnetic stirrer and
insert a calibrated pH electrode

Prepare a model cosmetic emulsion
containing a known concentration of

Sodium Tartrate

Titrate with 0.1 M HCl, recording pH
after each incremental addition

Repeat titration with 0.1 M NaOH

Plot pH versus the volume of acid/base added

Identify the buffering region(s) where
pH changes minimally
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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